Cas no 1020252-95-2 (1-(3-Bromo-5-methylphenylsulfonyl)piperidine)

• Product Name: 1-(3-Bromo-5-methylphenylsulfonyl)piperidine
• CAS No: 1020252-95-2
• MF: C₁₂H₁₆BrNO₂S
• MW: 318.229941368103
• MDL: MFCD09972151
• CID: 858073
• PubChem ID: 46738698
• Update Time: 2025-04-19

1-(3-Bromo-5-methylphenylsulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-((3-Bromo-5-methylphenyl)sulfonyl)piperidine
• 1-(3-Bromo-5-methylphenylsulfonyl)piperidine
• BS-19189
• MFCD09972151
• CS-0207873
• Piperidine, 1-[(3-bromo-5-methylphenyl)sulfonyl]-
• 1-(3-bromo-5-methylphenyl)sulfonylpiperidine
• 1-(3-Bromo-5-methylbenzene-1-sulfonyl)piperidine
• 1020252-95-2
• AKOS015834189
• 1-(3-BROMO-5-METHYLBENZENESULFONYL)PIPERIDINE
• DTXSID30674354

• MDL： MFCD09972151
• Inchi： 1S/C12H16BrNO2S/c1-10-7-11(13)9-12(8-10)17(15,16)14-5-3-2-4-6-14/h7-9H,2-6H2,1H3
• InChI Key： JLUJPVCLBZIGRS-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(N1CCCCC1)C1=CC(C)=CC(Br)=C1

Computed Properties

• Exact Mass: 317.00900
• Monoisotopic Mass: 317.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.464±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),
• PSA: 45.76000
• LogP: 3.95080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides